3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[3-(propanoylamino)phenyl]benzamide
• InChI: InChI=1S/C16H14Cl2N2O2/c1-2-15(21)19-11-4-3-5-12(9-11)20-16(22)10-6-7-13(17)14(18)8-10/h3-9H,2H2,1H3,(H,19,21)(H,20,22)
• InChI Key: MLIYUJPSZPLPNV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl2N2O2
• Molecular Weight: 337.2 g/mol

Description

3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide, also known as DCPB, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in various scientific research studies, particularly in the field of cancer treatment.

Mechanism of Action

The mechanism of action of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide involves the inhibition of the activity of the protein kinase CK2. CK2 is a protein kinase that plays a crucial role in cell proliferation and survival. 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been shown to inhibit the activity of CK2, leading to the inhibition of cell proliferation and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. It has also been shown to induce apoptosis in cancer cells. In addition, 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been shown to inhibit the activity of CK2, which plays a crucial role in cell proliferation and survival. These effects of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide make it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

The advantages of using 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide in lab experiments include its well-established synthesis method, availability, and promising anti-cancer properties. However, the limitations of using 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

For research on 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide include further studies to determine its optimal dosage and administration route, as well as its potential toxicity in vivo. In addition, further studies are needed to determine the efficacy of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide in animal models and clinical trials. Other potential therapeutic applications of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide, such as its use in the treatment of other diseases, should also be explored.

Synthesis Methods

The synthesis of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide involves the reaction of 3-aminoacetophenone with propionyl chloride to produce 3-(propionylamino)acetophenone. This intermediate is then reacted with 3,4-dichlorobenzoyl chloride to produce 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide. The synthesis method of 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been well-established, and this compound is readily available for scientific research purposes.

Scientific Research Applications

3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been extensively studied for its potential therapeutic applications, particularly in cancer treatment. It has been shown to exhibit anti-cancer properties by inhibiting the growth and proliferation of cancer cells. 3,4-dichloro-N-[3-(propionylamino)phenyl]benzamide has been studied in various cancer cell lines, including breast cancer, lung cancer, and colon cancer, and has shown promising results in inhibiting the growth of these cancer cells.